Cas no 105175-10-8 (1-Butanone, 1-(3-bromo-5-isoxazolyl)-)

1-Butanone, 1-(3-bromo-5-isoxazolyl)- structure
105175-10-8 structure
Product Name:1-Butanone, 1-(3-bromo-5-isoxazolyl)-
CAS No:105175-10-8
MF:C7H8BrNO2
MW:218.047921180725
CID:1151114
Update Time:2024-07-27

1-Butanone, 1-(3-bromo-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone, 1-(3-bromo-5-isoxazolyl)-
    • 1-(3-bromoisoxazol-5-yl)butan-1-one
    • Inchi: 1S/C7H8BrNO2/c1-2-3-5(10)6-4-7(8)9-11-6/h4H,2-3H2,1H3
    • InChI Key: KHILJOYXPVDJQL-UHFFFAOYSA-N
    • SMILES: C(C1ON=C(Br)C=1)(=O)CCC

Computed Properties

  • Exact Mass: 231.98477

Experimental Properties

  • Density: 1.491±0.06 g/cm3(Predicted)
  • Boiling Point: 305.9±27.0 °C(Predicted)
  • PSA: 58.62
  • pka: -7.33±0.50(Predicted)
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